Cas no 1803877-16-8 (Methyl 3-hydroxy-4-methylpyridine-5-acetate)

• Product Name: Methyl 3-hydroxy-4-methylpyridine-5-acetate
• CAS No: 1803877-16-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4802246
• Update Time: 2025-05-22

Methyl 3-hydroxy-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-4-methylpyridine-5-acetate

• Inchi： 1S/C9H11NO3/c1-6-7(3-9(12)13-2)4-10-5-8(6)11/h4-5,11H,3H2,1-2H3
• InChI Key： PQHSMDMOPDOKSL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC=C(C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-hydroxy-4-methylpyridine-5-acetate

Methyl 3-Hydroxy-4-Methylpyridine-5-Acetate: A Comprehensive Overview

The compound Methyl 3-hydroxy-4-methylpyridine-5-acetate, with the CAS number 1803877-16-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 3, a methyl group at position 4, and an acetate ester group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Methyl 3-hydroxy-4-methylpyridine-5-acetate as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new antifungal agents. The hydroxyl group at position 3 and the methyl group at position 4 play a crucial role in determining the compound's pharmacokinetic properties, making it a promising candidate for drug design. Additionally, the acetate ester group at position 5 enhances the molecule's stability, which is essential for its application in various chemical reactions.

The synthesis of Methyl 3-hydroxy-4-methylpyridine-5-acetate involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. One common approach is the Friedel-Crafts alkylation reaction, which allows for the introduction of substituents onto the pyridine ring. Subsequent oxidation and esterification steps are then employed to introduce the hydroxyl and acetate groups, respectively. This synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

In terms of physical properties, Methyl 3-hydroxy-4-methylpyridine-5-acetate is known to be a crystalline solid with a melting point of approximately 120°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound also exhibits moderate lipophilicity, which is advantageous for its application in drug delivery systems where both solubility and bioavailability are critical factors.

The application of Methyl 3-hydroxy-4-methylpyridine-5-acetate extends beyond pharmaceuticals. It has been investigated as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). In MOF synthesis, the pyridine ring acts as a coordinating unit, while the substituents influence the overall structure and functionality of the material. Recent research has demonstrated that incorporating this compound into MOFs can enhance their gas adsorption capabilities, making them potential candidates for carbon capture technologies.

In conclusion, Methyl 3-hydroxy-4-methylpyridine-5-acetate is a versatile compound with significant potential in multiple fields. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing modern chemistry.